4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95%

• IUPAC Name: 4-(5-carboxy-2-fluorophenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C14H8ClFO4/c15-11-6-7(1-3-9(11)14(19)20)10-5-8(13(17)18)2-4-12(10)16/h1-6H,(H,17,18)(H,19,20)
• InChI Key: LIAIRBYGKQVGHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)C(=O)O)F)Cl)C(=O)O
• Molecular Formula: C14H8ClFO4
• DSSTOX Substance ID: DTXSID80690968
• Molecular Weight: 294.66 g/mol
• CAS No.: 1261949-85-2

Description

4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid (CFCA) is a synthetic compound that has been used in a wide range of scientific research applications. It is a white crystalline solid with a molecular weight of 323.6 g/mol. CFCA has been used in organic synthesis, medicinal chemistry, and as a reagent in organic reactions. It has also been used in a variety of biochemical and physiological studies.

Mechanism of Action

4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% inhibits the enzyme xanthine oxidase by forming a covalent bond with a cysteine residue in the active site of the enzyme. 4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% also inhibits aldose reductase by forming a covalent bond with a serine residue in the active site of the enzyme.
Biochemical and Physiological Effects
4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% has been found to be effective in inhibiting the activity of xanthine oxidase and aldose reductase. Inhibition of these enzymes has been shown to prevent the accumulation of uric acid and reduce the risk of oxidative stress in cells. In addition, 4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% has been found to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% is a relatively stable compound and can be stored for extended periods of time. It is also relatively easy to synthesize and is available commercially. However, 4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% is a relatively expensive compound and can be difficult to obtain in large quantities.

Future Directions

In the future, 4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% could be used in the development of drugs to treat diseases related to oxidative stress. It could also be used to study the effects of oxidative stress on cells and the role of antioxidants in protecting cells from damage. Additionally, 4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% could be used to study the effects of inhibitors of xanthine oxidase and aldose reductase on the metabolism of purines and carbohydrates. 4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% could also be used to study the effects of oxidative stress on the cardiovascular system and to develop drugs to treat cardiovascular diseases. Finally, 4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% could be used in the development of drugs to treat diseases related to inflammation and immune system disorders.

Synthesis Methods

4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% can be synthesized via a two-step reaction. First, 5-chloro-2-fluorobenzoic acid is reacted with sodium hydroxide to form the sodium salt of 5-chloro-2-fluorobenzoate. Then, this sodium salt is reacted with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine to form 4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95%.

Scientific Research Applications

4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% has been used as an inhibitor of the enzyme xanthine oxidase, which is involved in the metabolism of purines. It has also been used as an inhibitor of the enzyme aldose reductase, which is involved in the metabolism of carbohydrates. In addition, 4-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95% has been used in studies of the effects of oxidative stress in cells, as well as in studies of the effects of antioxidants on cell function.